Cas no 156525-71-2 (Pseudostellarin G)

• Product Name: Pseudostellarin G
• CAS No: 156525-71-2
• MF: C₄₂H₅₆N₈O₉
• MW: 816.94225025177
• CID: 235103
• Update Time: 2024-02-29

Pseudostellarin G Chemical and Physical Properties

Names and Identifiers

• PseudostellarinG (9CI)
• Cyclo(L-alanyl-L-prolyl-L-phenylalanyl-L-seryl-L-phenylalanylglycyl-L-prolyl-L-leucyl)
• Pseudostellarin G

• Inchi： 1S/C42H56N8O9/c1-4-25(2)35-41(58)44-26(3)42(59)50-20-12-18-33(50)39(56)46-30(22-28-15-9-6-10-16-28)37(54)47-31(24-51)38(55)45-29(21-27-13-7-5-8-14-27)36(53)43-23-34(52)49-19-11-17-32(49)40(57)48-35/h5-10,13-16,25-26,29-33,35,51H,4,11-12,17-24H2,1-3H3,(H,43,53)(H,44,58)(H,45,55)(H,46,56)(H,47,54)(H,48,57)/t25-,26-,29-,30-,31-,32-,33-,35-/m0/s1
• InChI Key： DAMXGJKROOZVCN-GMCMWEECSA-N
• SMILES： [C@@H]12CCCN1C(CNC([C@H](CC1C=CC=CC=1)NC([C@H](CO)NC([C@H](CC1C=CC=CC=1)NC([C@@H]1CCCN1C([C@H](C)NC([C@H]([C@H](CC)C)NC2=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 59
• XLogP3: 3.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides